Cas no 1114-71-2 (Pebulat)

• Product Name: Pebulat
• CAS No: 1114-71-2
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• MDL: MFCD00078726
• CID: 150065
• PubChem ID: 24862273
• Update Time: 2026-05-14

Pebulat Chemical and Physical Properties

Names and Identifiers

• PEBULATE
• PEBC
• PEBULAT
• R-2061
• TILLAM
• TILLAM(R)
• S-PROPYL N-BUTYLTHIOL-CARBAMATE
• Carbamothioic acid,N-butyl-N-ethyl-, S-propyl ester
• S-propyl N-butyl-N-ethylcarbamothioate
• S-Propylbutylethylthiocarbamate Solution
• butylethyl-carbamothioic acid,S-propyl ester
• Caswell No. 710
• N-Butyl-N-Ethyl-Carbamothioic Acid S-Propyl Ester
• Pebulat Standard
• Propyl N-ethyl-N-butylthiocarbamate
• S-propyl butyl(ethyl)carbamothioate
• S-propyl butyl(ethyl)thiocarbamate
• S-propyl butylethylcarbamothioate
• S-propyl N-ethyl-N-butylthiolcarbamate
• Stauffer R-2061
• Tillam-6-E
• Propyl ethyl-n-butylthiolcarbamate
• R 2061
• S-Propyl butylethylthiocarbamate
• S-Propyl-N-butyl-N-ethylthiocarbamate
• S-Propyl-N-ethyl-N-butylthiocarbamate
• Stauffer 2061
• Stauffer R 2061
• Pebulat

• MDL： MFCD00078726
• Inchi： InChI=1S/C10H21NOS/c1-4-7-8-11(6-3)10(12)13-9-5-2/h4-9H2,1-3H3
• InChI Key： SGEJQUSYQTVSIU-UHFFFAOYSA-N
• SMILES： CCCCN(CC)C(=O)SCCC

Computed Properties

• Exact Mass: 203.13400
• Monoisotopic Mass: 203.134385
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Clear liquid.
• Density: 0.9458 g/cm3 (30 ºC)
• Melting Point: <25 ºC
• Boiling Point: 142 ºC
• Flash Point: 118.8±22.6 ºC,
• Refractive Index: 1.4752 (589.3 nm 30 ºC)
• Solubility: Almost insoluble (0.075 g/l) (25 º C),
• PSA: 45.61000
• LogP: 3.37160
• Solubility: Not determined

Pebulat Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H411
• Warning Statement： P273
• Hazardous Material transportation number：UN3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： 22-51/53
• Safety Instruction： S23; S61
• RTECS：EZ0400000
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：0-6°C
• Toxicity：LD50 orally in rats: 1.12 g/kg (Bailey, White)
• Safety Term：x and NOx. See also CARBAMATES."> Moderately toxic by ingestion. Causes violent vomiting when accompanied by alcohol ingestion. Questionable carcinogen with experimental tumorigenic data. Mutation data reported. When heated to decomposition it emits highly toxic fumes of SOx and NOx. See also CARBAMATES.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thiocarbonyl compounds Thiocarbamic acid derivatives